Cas no 113786-06-4 (2-[4-(hydroxymethyl)phenyl]-4-methyl-1H-pyrazol-5-one)

• Product Name: 2-[4-(hydroxymethyl)phenyl]-4-methyl-1H-pyrazol-5-one
• CAS No: 113786-06-4
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 2611610
• PubChem ID: 71337697
• Update Time: 2025-04-21

2-[4-(hydroxymethyl)phenyl]-4-methyl-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(hydroxymethyl)phenyl]-4-methyl-1H-pyrazol-5-one
• 1-[4-(Hydroxymethyl)phenyl]-4-methyl-1,2-dihydro-3H-pyrazol-3-one
• 113786-06-4
• 1-(4-(Hydroxymethyl)phenyl)-4-methyl-1H-pyrazol-3(2H)-one
• DTXSID00765384

• Inchi： 1S/C11H12N2O2/c1-8-6-13(12-11(8)15)10-4-2-9(7-14)3-5-10/h2-6,14H,7H2,1H3,(H,12,15)
• InChI Key： INVZMHFDPIWXPW-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CN(C2C=CC(CO)=CC=2)N1

Computed Properties

• Exact Mass: 204.089877630Da
• Monoisotopic Mass: 204.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų